methyl (4R)-4-aminopentanoate hydrochloride
Overview
Description
Methyl (4R)-4-aminopentanoate hydrochloride, also known as MeAmpHCl, is a synthetic compound that has been used in a variety of scientific research applications. It is a chiral amine-containing compound that has been used in the synthesis of various small molecules and peptides, as well as in the study of the biochemical and physiological effects of various drugs.
Scientific Research Applications
Methyl (4R)-4-aminopentanoate hydrochloride has been used in a variety of scientific research applications. It has been used in the synthesis of various small molecules and peptides, as well as in the study of the biochemical and physiological effects of various drugs. It has also been used in the study of the structure and function of various proteins, as well as in the study of enzyme kinetics.
Mechanism of Action
The mechanism of action of methyl (4R)-4-aminopentanoate hydrochloride is not fully understood. It is believed to act as a chiral amine-containing compound and to interact with various proteins and enzymes. It is also believed to interact with various receptors in the body and to act as a modulator of various biochemical pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of methyl (4R)-4-aminopentanoate hydrochloride have not been extensively studied. It is believed to interact with various proteins and enzymes, as well as with various receptors in the body. It is also believed to modulate various biochemical pathways and to have an effect on various physiological processes.
Advantages and Limitations for Lab Experiments
The advantages of using methyl (4R)-4-aminopentanoate hydrochloride in laboratory experiments include its ease of synthesis, its low cost, and its availability. The main limitation of using methyl (4R)-4-aminopentanoate hydrochloride in laboratory experiments is its lack of specificity, as it is not specific to any particular protein or enzyme.
Future Directions
There are a number of potential future directions for the use of methyl (4R)-4-aminopentanoate hydrochloride. These include the study of its structure-activity relationships, its potential use as a drug candidate, and its potential use in the development of novel therapeutic agents. Additionally, further research could be done to explore its potential use as a biomarker or diagnostic tool. Finally, further research could be done to explore its potential use as a delivery system for various drugs and therapeutic agents.
Synthesis Methods
Methyl (4R)-4-aminopentanoate hydrochloride is synthesized using a method known as the “Amide Bond Formation”. This method involves the reaction of 4-aminopentanoic acid and methyl chloride in the presence of a catalyst. The reaction is carried out at room temperature and results in the formation of the desired product. The reaction is typically carried out in a solvent such as methanol or acetonitrile.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl (4R)-4-aminopentanoate hydrochloride involves the conversion of a starting material into the final product through a series of chemical reactions.", "Starting Materials": [ "L-lysine", "Methyl chloroformate", "Sodium hydroxide", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: L-lysine is reacted with methyl chloroformate in the presence of sodium hydroxide to form methyl (S)-2-amino-6-methylheptanoate.", "Step 2: The product from step 1 is then treated with hydrochloric acid to form methyl (S)-2-amino-6-methylheptanoate hydrochloride.", "Step 3: The product from step 2 is then treated with sodium hydroxide to form methyl (4R)-4-aminopentanoate hydrochloride." ] } | |
CAS RN |
123993-04-4 |
Molecular Formula |
C6H14ClNO2 |
Molecular Weight |
167.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
